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Compound of Interest

Compound Name: Fenoterol Hydrobromide

Cat. No.: B1672522 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount, extending beyond the bench to the responsible

management of chemical waste. Fenoterol Hydrobromide, a beta-2 adrenergic agonist,

requires specific disposal procedures to ensure laboratory safety, environmental protection,

and regulatory compliance. This guide provides essential, step-by-step instructions for the

proper disposal of Fenoterol Hydrobromide in a laboratory setting, aligning with the stringent

standards of modern research environments.

Hazard Classification and Regulatory Overview
Fenoterol Hydrobromide is classified as a hazardous substance.[1][2] However, it is crucial to

note that it is not listed as a P-listed acutely hazardous waste by the Resource Conservation

and Recovery Act (RCRA).[1][3][4][5] This distinction is vital as P-listed wastes are subject to

more stringent regulations, including lower quantity accumulation limits.[4][5]

The primary regulatory bodies governing pharmaceutical waste in the United States are the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA). The

EPA, through RCRA, sets the guidelines for hazardous waste management, while the DEA

regulates controlled substances.[3][4] As Fenoterol Hydrobromide is not a controlled

substance, its disposal falls primarily under EPA regulations for hazardous pharmaceutical

waste.
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Quantitative Data for Laboratory Waste Management
Proper management of hazardous waste in a laboratory involves adherence to specific quantity

limits for accumulation. These limits are determined by the laboratory's generator status, which

is based on the total amount of hazardous waste produced per month.

Waste Generator
Category

Monthly Non-
Acutely Hazardous
Waste Generation

Monthly Acutely
Hazardous Waste
(P-listed)
Generation

On-site
Accumulation Limit

Very Small Quantity

Generator (VSQG)
≤ 100 kg (220 lbs) ≤ 1 kg (2.2 lbs) ≤ 1,000 kg (2,200 lbs)

Small Quantity

Generator (SQG)

> 100 kg (220 lbs) to <

1,000 kg (2,200 lbs)
≤ 1 kg (2.2 lbs)

≤ 6,000 kg (13,200

lbs) for up to 180 days

Large Quantity

Generator (LQG)
≥ 1,000 kg (2,200 lbs) > 1 kg (2.2 lbs)

No quantity limit, but

accumulation time is ≤

90 days

Data sourced from EPA and various university environmental health and safety guidelines.

Step-by-Step Disposal Protocol for Fenoterol
Hydrobromide
The following protocol outlines the necessary steps for the safe handling and disposal of

Fenoterol Hydrobromide waste from the point of generation to its final removal by a licensed

disposal service.

1. Personal Protective Equipment (PPE): Before handling Fenoterol Hydrobromide, ensure

appropriate PPE is worn, including:

Safety glasses with side shields or goggles.[1]

Chemical-resistant gloves (e.g., nitrile).[1]

A lab coat or impervious clothing.[1]
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In cases where dust may be generated, a NIOSH-approved respirator is recommended.[2]

2. Waste Segregation at the Source: Proper segregation is critical to prevent accidental

chemical reactions and ensure compliant disposal.

Solid Waste: Collect solid Fenoterol Hydrobromide waste (e.g., unused powder,

contaminated weigh boats, or filter papers) in a designated, compatible, and clearly labeled

hazardous waste container. Do not mix with non-hazardous waste.

Liquid Waste: Solutions containing Fenoterol Hydrobromide should be collected in a

separate, leak-proof hazardous waste container. Do not pour any amount down the drain.[6]

Sharps: Needles, syringes, or other sharps contaminated with Fenoterol Hydrobromide
must be placed in a designated, puncture-resistant sharps container labeled as "chemically

contaminated sharps."

Empty Containers: Glass or plastic containers that held pure Fenoterol Hydrobromide
should be triple-rinsed. The rinsate must be collected as hazardous waste. After triple-

rinsing, the defaced container can be disposed of as regular laboratory glass or plastic

waste, in accordance with institutional policy.

3. Waste Container Management:

Compatibility: Use containers made of materials compatible with Fenoterol Hydrobromide
(e.g., polyethylene or glass).[2]

Labeling: All hazardous waste containers must be labeled with the words "Hazardous

Waste," the full chemical name "Fenoterol Hydrobromide," and an indication of the hazards

(e.g., "Toxic"). The accumulation start date (the date the first drop of waste is added) must

also be clearly marked.

Closure: Keep waste containers securely closed at all times, except when adding waste.[4]

This prevents the release of vapors and reduces the risk of spills.

4. On-site Accumulation and Storage:
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Satellite Accumulation Areas (SAAs): Waste should be accumulated at or near the point of

generation in a designated SAA.[4][7] This area must be under the control of the laboratory

personnel.

Storage Limits: Do not accumulate more than 55 gallons of non-acutely hazardous waste in

an SAA. Once a container is full, it must be moved to the central accumulation area within

three days.[7]

Secondary Containment: Store liquid waste containers in a secondary containment bin to

prevent the spread of material in case of a leak.

5. Arranging for Disposal:

Licensed Professional Waste Disposal Service: The ultimate disposal of Fenoterol
Hydrobromide waste must be handled by a licensed professional waste disposal service.[1]

This is typically coordinated through the institution's Environmental Health and Safety (EHS)

department.

Waste Pickup Request: Once a waste container is full or has been in the SAA for the

maximum allowed time (check your institution's policy, often up to one year as long as

quantity limits are not exceeded), submit a waste pickup request to your EHS office.[7]

Experimental Protocol: Deactivation via Adsorption
(Optional Pre-treatment)
For certain pharmaceutical wastes, deactivation can be a preliminary step to render the

compound less hazardous before disposal. Activated carbon is effective at adsorbing many

organic compounds. While a specific protocol for Fenoterol Hydrobromide is not established,

the following general procedure can be adapted. Note: This does not replace the need for

professional disposal but can be an added safety measure. Always consult with your EHS

department before implementing any treatment protocol.

Objective: To adsorb Fenoterol Hydrobromide from an aqueous solution onto activated

carbon.

Materials:
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Aqueous waste containing Fenoterol Hydrobromide

Activated carbon (powdered)

Sealed, compatible waste container

pH meter or pH strips

Stir plate and stir bar

Procedure:

Place the aqueous Fenoterol Hydrobromide waste in a suitable beaker on a stir plate.

Slowly add powdered activated carbon to the solution while stirring. A general starting ratio is

4:1 of activated carbon to the estimated weight of the active pharmaceutical ingredient.

Allow the mixture to stir for a minimum of 8 hours to ensure maximum adsorption. Studies on

other pharmaceuticals have shown over 90% deactivation within this timeframe.[8]

After stirring, let the carbon settle.

Check the pH of the supernatant. If necessary, neutralize the solution to a pH between 6 and

9 by slowly adding a suitable neutralizing agent (e.g., sodium bicarbonate for acidic

solutions, dilute acetic acid for basic solutions).

Decant the supernatant and dispose of it as non-hazardous aqueous waste if institutional

policy allows and it meets all criteria for sewer disposal.

The remaining activated carbon sludge, now containing the adsorbed Fenoterol
Hydrobromide, must be collected, labeled as "Hazardous Waste: Activated Carbon with

Fenoterol Hydrobromide," and disposed of through the licensed professional waste

disposal service.

Visualizing the Disposal Workflow
The following diagrams illustrate the logical relationships in the disposal process for Fenoterol
Hydrobromide.
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Waste Assessment

Disposal Procedure

Fenoterol Hydrobromide Waste Generated

Is it a DEA Controlled Substance?

Is it a RCRA P-Listed Waste?

No (Fenoterol)

Follow DEA Disposal Protocol

Yes

Is it a RCRA Hazardous Waste?

No (Fenoterol)

Follow Strict P-List Disposal Protocol
(Lower Quantity Limits)

Yes

Follow Standard Hazardous Pharmaceutical
Waste Disposal Protocol

Yes (Fenoterol)

Dispose as Non-Hazardous Waste

No

Click to download full resolution via product page

Caption: Decision workflow for classifying Fenoterol Hydrobromide waste.
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Waste Generation & Segregation

On-Site Accumulation

Final Disposal

Generate Fenoterol
Hydrobromide Waste

Segregate Waste by Type
(Solid, Liquid, Sharps)

Place in Correctly Labeled,
Compatible, Closed Container

Store in Satellite
Accumulation Area (SAA)

Monitor Accumulation
Time & Volume Limits

Limits Not Reached

Submit Waste Pickup
Request to EHS

Limits Reached

Transfer to Central
Accumulation Area

Disposal by Licensed Vendor
(Typically Incineration)

Click to download full resolution via product page

Caption: Step-by-step laboratory workflow for Fenoterol Hydrobromide disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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